molecular formula C12H17ClN2O B8360523 4-chloro-N1-(tetrahydro-pyran-4-ylmethyl)-benzene-1,2-diamine

4-chloro-N1-(tetrahydro-pyran-4-ylmethyl)-benzene-1,2-diamine

Cat. No.: B8360523
M. Wt: 240.73 g/mol
InChI Key: XVLOPNLOBCVHCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-N1-(tetrahydro-pyran-4-ylmethyl)-benzene-1,2-diamine is a useful research compound. Its molecular formula is C12H17ClN2O and its molecular weight is 240.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17ClN2O

Molecular Weight

240.73 g/mol

IUPAC Name

4-chloro-1-N-(oxan-4-ylmethyl)benzene-1,2-diamine

InChI

InChI=1S/C12H17ClN2O/c13-10-1-2-12(11(14)7-10)15-8-9-3-5-16-6-4-9/h1-2,7,9,15H,3-6,8,14H2

InChI Key

XVLOPNLOBCVHCQ-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1CNC2=C(C=C(C=C2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (4-chloro-2-nitro-phenyl)-(tetrahydro-pyran-4-ylmethyl)-amine (1.28 g; 4.729 mmol) in tetrahydrofuran (25 mL) was added tin metal (1.740 g; 14.660 mmol) and 1N hydrochloric acid (32.157 mL; 32.157 mmol) and the reaction is stirred at room temperature overnight. After this time, the mixture is diluted with 1N sodium hydroxide solution (1.6 g NaOH/40 mL water; 40 mmol) and filtered through Celite®, washing with ethyl acetate. The filtrate is extracted with ethyl acetate and the combined organics are washed with water and brine, dried (Na2SO4), filtered and concentrated in vacuo to afford title compound which was used without further purification. ESI m/z 241 [M+H]+
Quantity
1.28 g
Type
reactant
Reaction Step One
Name
Quantity
1.74 g
Type
reactant
Reaction Step One
Quantity
32.157 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two

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